Cas no 1507976-09-1 (1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)-)

• Product Name: 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)-
• CAS No: 1507976-09-1
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 5292356
• Update Time: 2025-05-21

1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)-

• Inchi： 1S/C6H10N4O/c1-4(7)6(11)5-3-10(2)9-8-5/h3-4H,7H2,1-2H3
• InChI Key： JKXZNCIUSIFGBM-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=N1)(=O)C(N)C

Additional information on 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)-

Research Brief on 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- (CAS: 1507976-09-1)

The compound 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- (CAS: 1507976-09-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structure, featuring a 1,2,3-triazole moiety, makes it a promising scaffold for the development of novel pharmaceuticals.

Recent studies have highlighted the role of 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as an inhibitor of protein kinases involved in inflammatory responses. The compound exhibited high selectivity and potency in vitro, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases.

In addition to its kinase inhibitory activity, 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- has been investigated for its antimicrobial properties. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its effectiveness against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic.

The synthesis of 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- has also been optimized in recent years. A novel synthetic route, published in Organic Letters (2023), utilizes a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to efficiently construct the triazole core. This method offers improved yields and scalability, facilitating further pharmacological studies. The availability of this synthetic protocol is expected to accelerate the compound's progression through preclinical development.

Despite these promising results, challenges remain in the development of 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating the exploration of prodrug strategies or formulation improvements. Additionally, further in vivo studies are required to validate its safety and efficacy in animal models. Nonetheless, the compound's multifaceted biological activity and synthetic accessibility position it as a valuable tool for chemical biology research and a potential candidate for drug development.

In conclusion, 1-Propanone, 2-amino-1-(1-methyl-1H-1,2,3-triazol-4-yl)- (CAS: 1507976-09-1) represents a promising avenue for therapeutic intervention in inflammation and infectious diseases. Continued research into its mechanism of action, structural optimization, and formulation will be critical to realizing its full potential. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the clinic.